Cas no 2138429-78-2 (6-Amino-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 6-Amino-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 2138429-78-2
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 6234666
• PubChem ID: 165861857
• Update Time: 2025-05-20

6-Amino-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-731927
• 6-amino-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 2138429-78-2
• 6-Amino-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

• Inchi： 1S/C10H12N2O2/c11-6-1-2-9-8(5-6)7(10(13)14)3-4-12-9/h1-2,5,7,12H,3-4,11H2,(H,13,14)
• InChI Key： UZZITCPTIGXMQL-UHFFFAOYSA-N
• SMILES： OC(C1C2C=C(C=CC=2NCC1)N)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.4Ų

Additional information on 6-Amino-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

6-Amino-1,2,3,4-Tetrahydroquinoline-4-Carboxylic Acid: A Comprehensive Overview

6-Amino-1,2,3,4-tetrahydroquinoline-4-carboxylic acid, also known by its CAS number CAS No. 2138429-78-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are derivatives of quinoline with a partially saturated ring structure. The presence of an amino group at the 6-position and a carboxylic acid group at the 4-position introduces unique chemical properties and functional groups that make this compound versatile for various applications.

The synthesis of 6-amino-tetrahydroquinoline derivatives has been extensively studied due to their potential as building blocks in drug design. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound through multi-component reactions and catalytic processes. For instance, researchers have employed transition metal catalysts to achieve high yields and selectivity in the formation of these complex structures. These developments underscore the importance of 6-amino-tetrahydroquinoline compounds in modern organic synthesis.

In terms of biological activity, 6-amino-tetrahydroquinoline-4-carboxylic acid has shown promising results in preclinical studies. The compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress. This makes it a potential candidate for applications in anti-inflammatory and neuroprotective therapies. Furthermore, studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, highlighting its potential as a lead compound for drug development.

The structural features of this compound play a crucial role in its biological activity. The tetrahydroquinoline ring provides a rigid framework that facilitates interactions with target proteins, while the amino and carboxylic acid groups introduce hydrogen bonding capabilities. These properties enhance the compound's bioavailability and pharmacokinetic profile, making it an attractive option for therapeutic interventions.

Recent research has also explored the use of CAS No. 2138429-78-2 in the development of nanomaterials and sensors. The functional groups present in this compound enable its integration into polymer matrices and self-assembled monolayers, leading to innovative applications in biosensing and drug delivery systems. For example, researchers have utilized this compound to create responsive materials that can detect changes in pH levels or respond to specific analytes.

In conclusion, 6-amino-tetrahydroquinoline-4-carboxylic acid, with its unique chemical structure and diverse functional groups, represents a valuable asset in contemporary chemical research. Its potential applications span across drug discovery, material science, and biotechnology. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to make significant contributions to various scientific domains.